![molecular formula C13H16ClN5O2 B8551052 9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-ylidene)ethyl]-](/img/structure/B8551052.png)
9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-ylidene)ethyl]-
Cat. No. B8551052
M. Wt: 309.75 g/mol
InChI Key: ODENUAVVDSGQFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06806375B2
Procedure details
A mixture of 2,2-dimethyl-5-[2-(2-amino-6-chloropurin-9-yl)]ethylidene-1,3-dioxane (0.45 g), 5% palladium on carbon (0.225 g) and triethylamine (0.22 ml) in ethyl acetate (22.5 ml) was hydrogenated at 50° C. for 18 hours at 50 p.s.i. The catalyst was removed by filtration and the filter washed with ethyl acetate. The combined filtrate and wash were concentrated under reduced pressure to give a gum which was purified by silica gel chromatography (eluted with dichloromethane/methanol 99:1 increasing to 97:3) to give the title compound (300 mg, 74% yield).
Quantity
0.45 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:21])[O:7][CH2:6][C:5](=[CH:8][CH2:9][N:10]2[CH:18]=[N:17][C:16]3[C:11]2=[N:12][C:13]([NH2:20])=[N:14][C:15]=3Cl)[CH2:4][O:3]1.C(N(CC)CC)C>[Pd].C(OCC)(=O)C>[NH2:20][C:13]1[N:12]=[C:11]2[C:16]([N:17]=[CH:18][N:10]2[CH2:9][CH2:8][CH:5]2[CH2:6][O:7][C:2]([CH3:21])([CH3:1])[O:3][CH2:4]2)=[CH:15][N:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.45 g
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Type
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reactant
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Smiles
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CC1(OCC(CO1)=CCN1C2=NC(=NC(=C2N=C1)Cl)N)C
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Name
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|
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Quantity
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0.22 mL
|
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0.225 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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22.5 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration
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WASH
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Type
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WASH
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|
Details
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the filter washed with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined filtrate and wash
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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were concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
to give a gum which
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified by silica gel chromatography (eluted with dichloromethane/methanol 99:1 increasing to 97:3)
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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NC1=NC=C2N=CN(C2=N1)CCC1COC(OC1)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 300 mg | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 74.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
